![molecular formula C17H21NO4 B3064426 2,5-Pyrrolidinedione, 1-[2-[4-(2-methylpropyl)phenyl]-1-oxopropoxy]- CAS No. 104400-52-4](/img/structure/B3064426.png)
2,5-Pyrrolidinedione, 1-[2-[4-(2-methylpropyl)phenyl]-1-oxopropoxy]-
Overview
Description
2,5-Pyrrolidinedione, 1-[2-[4-(2-methylpropyl)phenyl]-1-oxopropoxy]-, also known as 2,5-PDO, is a synthetic compound that has been studied for its potential applications in scientific research. It is an organic compound with a molecular formula of C17H20O3, and is a colorless, water-soluble liquid. 2,5-PDO has been used in the synthesis of various organic compounds, as well as in the development of new drugs and materials. Additionally, it has been studied for its potential biochemical and physiological effects, as well as its potential applications in laboratory experiments.
Scientific Research Applications
2,5-Pyrrolidinedione, 1-[2-[4-(2-methylpropyl)phenyl]-1-oxopropoxy]- has been studied for its potential applications in scientific research. It has been used in the synthesis of various organic compounds, such as 5-methyl-2-pyrrolidone, which has been studied for its potential use in the development of new drugs and materials. Additionally, 2,5-Pyrrolidinedione, 1-[2-[4-(2-methylpropyl)phenyl]-1-oxopropoxy]- has been studied for its potential applications in laboratory experiments.
Mechanism of Action
The mechanism of action of 2,5-Pyrrolidinedione, 1-[2-[4-(2-methylpropyl)phenyl]-1-oxopropoxy]- is not fully understood. However, it is believed to act as an inhibitor of enzymes involved in the metabolism of carbohydrates, proteins, and lipids. Additionally, it has been suggested that 2,5-Pyrrolidinedione, 1-[2-[4-(2-methylpropyl)phenyl]-1-oxopropoxy]- may act as an antioxidant, scavenging free radicals and preventing oxidative damage to cells.
Biochemical and Physiological Effects
2,5-Pyrrolidinedione, 1-[2-[4-(2-methylpropyl)phenyl]-1-oxopropoxy]- has been studied for its potential biochemical and physiological effects. In animal studies, it has been found to inhibit the activity of enzymes involved in the metabolism of carbohydrates, proteins, and lipids. Additionally, it has been found to have antioxidant activity, scavenging free radicals and preventing oxidative damage to cells. In humans, 2,5-Pyrrolidinedione, 1-[2-[4-(2-methylpropyl)phenyl]-1-oxopropoxy]- has been found to have anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
2,5-Pyrrolidinedione, 1-[2-[4-(2-methylpropyl)phenyl]-1-oxopropoxy]- has several advantages for use in laboratory experiments. It is a colorless, water-soluble liquid that is easily synthesized and can be used in a wide variety of applications. Additionally, it has been found to have a number of biochemical and physiological effects, making it a useful tool for research. However, 2,5-Pyrrolidinedione, 1-[2-[4-(2-methylpropyl)phenyl]-1-oxopropoxy]- has several limitations for use in laboratory experiments. It is a synthetic compound, and its effects may not be fully understood. Additionally, it has not been approved for use in humans, so its safety and efficacy in humans is unknown.
Future Directions
The potential applications of 2,5-Pyrrolidinedione, 1-[2-[4-(2-methylpropyl)phenyl]-1-oxopropoxy]- are numerous. Further research is needed to fully understand its mechanism of action, as well as its biochemical and physiological effects. Additionally, further research is needed to determine its potential applications in the development of new drugs and materials. Additionally, further research is needed to determine its potential safety and efficacy in humans. Finally, further research is needed to determine its potential applications in laboratory experiments.
properties
IUPAC Name |
(2,5-dioxopyrrolidin-1-yl) 2-[4-(2-methylpropyl)phenyl]propanoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO4/c1-11(2)10-13-4-6-14(7-5-13)12(3)17(21)22-18-15(19)8-9-16(18)20/h4-7,11-12H,8-10H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKBIYHJLCVDJAP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=CC=C(C=C1)C(C)C(=O)ON2C(=O)CCC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60441556 | |
Record name | 2,5-Pyrrolidinedione, 1-[2-[4-(2-methylpropyl)phenyl]-1-oxopropoxy]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60441556 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
303.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
104400-52-4 | |
Record name | 2,5-Dioxo-1-pyrrolidinyl α-methyl-4-(2-methylpropyl)benzeneacetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=104400-52-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,5-Pyrrolidinedione, 1-[2-[4-(2-methylpropyl)phenyl]-1-oxopropoxy]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60441556 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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